methyl 2-({[(5-chloro-2-pyridinyl)amino]carbonothioyl}amino)-4,5-dimethyl-3-thiophenecarboxylate

• IUPAC Name: methyl 2-[(5-chloropyridin-2-yl)carbamothioylamino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C14H14ClN3O2S2/c1-7-8(2)22-12(11(7)13(19)20-3)18-14(21)17-10-5-4-9(15)6-16-10/h4-6H,1-3H3,(H2,16,17,18,21)
• InChI Key: VZTYXRGRGMOEDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC)NC(=S)NC2=NC=C(C=C2)Cl)C
• Molecular Formula: C14H14ClN3O2S2
• Molecular Weight: 355.9 g/mol

Description

Methyl 2-({[(5-chloro-2-pyridinyl)amino]carbonothioyl}amino)-4,5-dimethyl-3-thiophenecarboxylate is a useful research compound. Its molecular formula is C14H14ClN3O2S2 and its molecular weight is 355.9 g/mol. The purity is usually 95%.
The exact mass of the compound methyl 2-({[(5-chloro-2-pyridinyl)amino]carbonothioyl}amino)-4,5-dimethyl-3-thiophenecarboxylate is 355.0215967 g/mol and the complexity rating of the compound is 427. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Pyridothienopyrimidines

A study by Medvedeva et al. (2010) explored the synthesis of methyl 3-amino-4-arylaminothieno[2,3-b]pyridine-2-carboxylates through the Thorpe-Ziegler reaction, highlighting the compound's role in producing amidine derivatives and substituted pyridothienopyrimidines with potential for varied chemical applications. The reaction conditions, such as solvent choice and temperature, were optimized to yield these compounds in good yields, demonstrating the versatility of the chemical framework for synthesizing complex heterocyclic compounds (Medvedeva et al., 2010).

Benzothiazole Derivatives Synthesis

Velikorodov et al. (2011) investigated the acylation of 2-aminobenzenethiol, leading to the formation of benzothiazol-2(3H)-one and its derivatives, including those incorporating the pyridinyl moiety. This study underscores the compound's utility in generating structurally diverse molecules with potential pharmacological properties (Velikorodov et al., 2011).

Enantioselective Reductions

Talma et al. (1985) explored the use of chiral bridged macrocyclic 1,4-dihydropyridines, prepared from pyridine-3-5-dicarboxylic acid, for enantioselective reductions. This research contributes to the understanding of how structural modifications, including those involving the thiophenecarboxylate moiety, can influence stereochemical outcomes in synthetic organic chemistry (Talma et al., 1985).

Biologically Active Thiophene Carboxamide Derivatives

Research by Vasu et al. (2003) on thiophene-3-carboxamide derivatives revealed their antibacterial and antifungal activities, highlighting the potential of incorporating the thiophene moiety into bioactive molecules. This study provides insight into the structure-activity relationships of thiophene derivatives and their potential applications in medicinal chemistry (Vasu et al., 2003).